Cas no 84455-47-0 ( )

• Product Name: &nbsp
• CAS No: 84455-47-0
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 989378
• PubChem ID: 678554
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(1,3-benzodioxol-5-yl)-2-(4-methylphenyl)prop-2-enenitrile
• alpha-(1,3-Benzodioxol-5-ylmethylene)-4-methylbenzeneacetonitrile
• VMS9RC7A8A
• 3,4-METHYLENEDIOXY-ALPHA-(PARA-TOLYL)-CINNAMONITRILE
• (alphaZ)-alpha-(1,3-Benzodioxol-5-ylmethylene)-4-methylbenzeneacetonitrile
• NSC201677
• 1081811-68-8
• MLS003107112
• NSC-201677
• HMS557D06
• (Z)-3-(1,3-benzodioxol-5-yl)-2-(p-tolyl)prop-2-enenitrile
• 3-Benzo[1,3]dioxol-5-yl-2-p-tolyl-acrylonitrile
• Acrylonitrile, 3-(3,4-methylenedioxyphenyl)-2-p-tolyl-
• Benzeneacetonitrile, alpha-(1,3-benzodioxol-5-ylmethylene)-4-methyl-, (alphaZ)-
• 3-(1,3-Benzodioxol-5-yl)-2-(4-methylphenyl)acrylonitrile
• CHEMBL4568484
• 84455-47-0
• NSC 201677
•  

• Inchi： 1S/C17H13NO2/c1-12-2-5-14(6-3-12)15(10-18)8-13-4-7-16-17(9-13)20-11-19-16/h2-9H,11H2,1H3/b15-8+
• InChI Key： RNXQHCQDESYTIQ-OVCLIPMQSA-N
• SMILES： O1COC2C=CC(/C=C(\C#N)/C3C=CC(C)=CC=3)=CC1=2

Computed Properties

• Exact Mass: 263.094628657g/mol
• Monoisotopic Mass: 263.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes